1-(Cyclopentyloxy)-4-ethynylbenzene
Overview
Description
1-(Cyclopentyloxy)-4-ethynylbenzene (abbreviated as COEB) is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications in various fields. COEB belongs to the family of alkynyl-ether derivatives, which are known for their diverse biological and pharmacological activities.
Scientific Research Applications
Ruthenium-Catalyzed Cyclization
- Study : Ruthenium-catalyzed cyclization of 2-alkyl-1-ethynylbenzenes via a 1,5-hydrogen shift of ruthenium-vinylidene intermediates
- Insight : This research discusses catalytic cyclization of 2-alkyl-1-ethynylbenzene derivatives, forming 1-substituted-1H-indene and 1-indanone products, which could be relevant to the study of 1-(Cyclopentyloxy)-4-ethynylbenzene (Odedra, Datta, & Liu, 2007).
- Study : Synthesis of 2,3-Difunctionalized Benzofuran Derivatives through Palladium-Catalyzed Double Isocyanide Insertion Reaction
- Insight : This study demonstrates the palladium-catalyzed tandem cyclization of 1-(allyloxy)-2-ethynylbenzene derivatives, potentially relevant for the synthesis and functionalization of 1-(Cyclopentyloxy)-4-ethynylbenzene (Hu et al., 2018).
- Study : Synthesis and Characterization of 1,3,5-Tri(p-chlorophenyl)benzene
- Insight : This research involves the cyclotrimerization of p-chloro-ethynylbenzene to produce 1,3,5-Tri(p-chlorophenyl)benzene, providing insights into reactions that might be applicable to 1-(Cyclopentyloxy)-4-ethynylbenzene (Li-ming, 2008).
- Study : Platinum and ruthenium chloride-catalyzed cycloisomerization of 1-alkyl-2-ethynylbenzenes
- Insight : This study explores cycloisomerization of 1-alkyl-2-ethynylbenzenes, which could be relevant for understanding the behavior of similar compounds like 1-(Cyclopentyloxy)-4-ethynylbenzene (Tobisu, Nakai, & Chatani, 2009).
- Study : Designing of Push-Pull Chromophores with Tunable Electronic and Luminescent Properties using Urea as Electron Donor
- Insight : The study focuses on urea-functionalized 4-ethynylbenzenes, leading to the creation of 1,1,4,4-tetracyanobuta-1,3-dienes based push-pull chromophores, potentially relevant to the modification of 1-(Cyclopentyloxy)-4-ethynylbenzene (Dar et al., 2019).
- Study : Crystal engineering with p-substituted 4-ethynylbenzenes using the C–H⋯O supramolecular synthon
- Insight : This research discusses the crystal structures of para-substituted ethynylbenzene derivatives, which is crucial for understanding the crystal engineering aspects of 1-(Cyclopentyloxy)-4-ethynylbenzene (Dai et al., 2004).
- Study : Microwave-assisted photooxidation of sulfoxidesThese studies highlight the versatility of ethynylbenzene derivatives in catalysis, synthesis, crystal engineering, and photochemical applications, which can be extended to understanding the applications of 1-(Cyclopentyloxy)-4-ethynylbenzene in scientific research.
- Insight : This study explores the use of ethynylbenzene as a photosensitizer in microwave-assisted photoreaction, which could be a novel application area for 1-(Cyclopentyloxy)-4-ethynylbenzene (Matsukawa et al., 2021).
Safety and Hazards
properties
IUPAC Name |
1-cyclopentyloxy-4-ethynylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14O/c1-2-11-7-9-13(10-8-11)14-12-5-3-4-6-12/h1,7-10,12H,3-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHIQMKNKDWSPLC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC=C(C=C1)OC2CCCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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